Cas no 28539-33-5 (4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine
• CAS No: 28539-33-5
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• MDL: MFCD24646626
• CID: 254771
• PubChem ID: 333651
• Update Time: 2025-04-19

4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine,5-amino-1-(phenylmethyl)-
• 5-(aminomethyl)-3-benzyltriazol-4-amine
• 1H-1,3-Triazole, 5-amino-4-(aminomethyl)-1-benzyl-
• 1H-1,3-Triazole-4-methanamine, 5-amino-1-(phenylmethyl)-
• 4-Amino-3-benzyl-5-aminomethyl-1,2,3-triazol
• 4-Amino-5-(aminomethyl)-3-benzyl-1.2.3-triazol
• 4-Amino-5-aminomethyl-3-benzyl-1,2,3-triazol
• 4-amino-5-aminomethyl-3-benzyl-1,2,3-triazole
• 4-amino-5-aminomethyl-3-benzyl-3H-1,2,3,-triazole
• 5-aminomethyl-3-benzyl-3H-[1,2,3]triazol-4-ylamine
• AC1L7DQN
• NCI60_002711
• NSC336369
• 4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine
• 28539-33-5
• DTXSID80318812
• NSC-336369
• 5-(aminomethyl)-3-benzyl-3h-1,2,3-triazol-4-amine
• CHEMBL1623583
• SCHEMBL22653884

• MDL： MFCD24646626
• Inchi： 1S/C10H13N5/c11-6-9-10(12)15(14-13-9)7-8-4-2-1-3-5-8/h1-5H,6-7,11-12H2
• InChI Key： HKFNHXKHVGIJBA-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.11729
• Monoisotopic Mass: 203.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 457.1°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.689
• PSA: 82.75
• LogP: 1.64880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines